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Compound of Interest

Compound Name: 4'-Ethylacetophenone

Cat. No.: B057664 Get Quote

Essential Safety and Handling Guide for 4'-
Ethylacetophenone
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 4'-Ethylacetophenone (CAS No. 937-30-4) in a laboratory

setting. Adherence to these guidelines is crucial for ensuring the safety of all personnel.

Hazard Identification and Immediate Precautions
4'-Ethylacetophenone is classified as a combustible liquid.[1][2] It may cause irritation to the

eyes, skin, and respiratory tract.[3] Symptoms of overexposure can include headache,

dizziness, tiredness, nausea, and vomiting.[4] It is crucial to keep this chemical away from heat,

sparks, open flames, and hot surfaces.[1][4]

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against chemical exposure. The following equipment is

mandatory when handling 4'-Ethylacetophenone:
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or

eyeglasses compliant with

OSHA's 29 CFR 1910.133 or

European Standard EN166.[1]

Protects against splashes and

vapors that can cause eye

irritation.

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[1][3] For

ketones, consider Butyl or

natural rubber gloves.[5]

Prevents direct contact which

can lead to skin irritation.[3]

Respiratory Protection

Generally not required under

normal use with adequate

ventilation.[1] If ventilation is

inadequate or if mist/vapors

are generated, use an

approved respirator.

Protects against inhalation of

vapors which may cause

respiratory tract irritation.[3]

Operational Handling and Storage Protocol
Handling:

Always work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation

exposure.[1]

Avoid direct contact with skin and eyes.[1] Do not breathe in mist, vapors, or spray.[1][6]

Keep the chemical away from ignition sources as it is a combustible liquid.[1][4]

Take precautionary measures against static discharge.[1]

Storage:

Store in a cool, dry, and well-ventilated area.[1][4][7]

Keep containers tightly closed to prevent leakage and contamination.[1][4]
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Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[4]

Emergency Procedures
First-Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek medical attention.[1][4]

Skin Contact: Remove all contaminated clothing and shoes. Wash the affected area

immediately with soap and plenty of water. Get medical attention if irritation develops.[1][4]

Ingestion: Clean the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[1][4]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.[3][4]

Accidental Release and Spill Containment: In the event of a spill, follow this workflow:
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Assess the Spill
(Size and Immediate Risk)

Alert Personnel and Evacuate Area
(If necessary)

Remove All Ignition Sources

Don Appropriate PPE

Contain the Spill
(Use inert absorbent material like sand or vermiculite)

Absorb the Spilled Material

Collect Waste in a Labeled, Sealed Container

Decontaminate the Spill Area

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of 4'-Ethylacetophenone.
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Spill Cleanup Protocol:

Remove Ignition Sources: Immediately eliminate all sources of ignition from the area.[1]

Ventilate: Ensure the area is well-ventilated.

Containment: Use an inert absorbent material such as sand, silica gel, or sawdust to soak up

the spill.[1]

Collection: Place the absorbed material into a suitable, closed, and labeled container for

disposal.[1]

Decontamination: Clean the spill area thoroughly.

Disposal Plan
Chemical waste must be managed to prevent environmental contamination and to comply with

regulations.

Waste Classification: Chemical waste generators must determine if a discarded chemical is

classified as hazardous waste.[1]

Disposal Method: Dispose of the contents and the container at an approved waste disposal

facility.[1][2] Do not dispose of the chemical into drains.[1]

Regulatory Compliance: Adhere to all local, regional, and national regulations for hazardous

waste disposal.[1]

Quantitative Data Summary
The following table provides key quantitative data for 4'-Ethylacetophenone for easy

reference.
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Property Value

CAS Number 937-30-4[1]

Molecular Formula C₁₀H₁₂O[8][9]

Molecular Weight 148.20 g/mol [10]

Appearance Clear, colorless to pale yellow liquid[1][8][9]

Boiling Point 125 °C / 257 °F[1]

Melting Point -20.6 °C / -5.1 °F[1]

Flash Point 91 °C / 195.8 °F (closed cup)[11]

Density 0.993 g/mL at 25 °C

Solubility
Not miscible or difficult to mix in water. Soluble

in alcohol.[7][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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